Cas no 941203-88-9 (2-(carbamoylmethyl)aminobenzamide)

• Product Name: 2-(carbamoylmethyl)aminobenzamide
• CAS No: 941203-88-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD09396753
• CID: 4666533
• PubChem ID: 22110118
• Update Time: 2025-10-31

2-(carbamoylmethyl)aminobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-[(carbamoylmethyl)amino]benzamide
• Benzamide, 2-[(2-amino-2-oxoethyl)amino]-
• 2-(carbamoylmethyl)aminobenzamide

• MDL： MFCD09396753
• Inchi： 1S/C9H11N3O2/c10-8(13)5-12-7-4-2-1-3-6(7)9(11)14/h1-4,12H,5H2,(H2,10,13)(H2,11,14)
• InChI Key： LCRNYYGNGXAXEN-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NCC(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(carbamoylmethyl)aminobenzamide

Comprehensive Overview of 2-(Carbamoylmethyl)Aminobenzamide (CAS No. 941203-88-9): Properties, Applications, and Research Insights

2-(Carbamoylmethyl)aminobenzamide (CAS No. 941203-88-9) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzamide derivative is characterized by the presence of a carbamoylmethyl group attached to an aminobenzamide core, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "2-(carbamoylmethyl)aminobenzamide synthesis", "CAS 941203-88-9 applications", and "benzamide derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The compound’s molecular structure (C₉H₁₁N₃O₂) offers a balance of hydrophilicity and lipophilicity, which is critical for its role in medicinal chemistry. Recent studies highlight its utility as a building block for designing inhibitors targeting enzymes like kinases or proteases, aligning with the growing demand for small-molecule therapeutics. Searches for "bioactive benzamide compounds" or "CAS 941203-88-9 solubility" underscore user interest in its physicochemical properties and formulation potential.

In the context of green chemistry, 2-(carbamoylmethyl)aminobenzamide has been explored for eco-friendly synthesis routes, addressing concerns about sustainable drug development. Queries such as "environmentally benign amide coupling" or "carbamoylmethyl derivatives in green synthesis" reflect this trend. Additionally, its compatibility with peptide mimetics and heterocyclic scaffolds makes it a candidate for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design.

From a commercial standpoint, suppliers often list this compound under keywords like "high-purity 941203-88-9" or "custom benzamide derivatives", catering to laboratories focused on high-throughput screening. Analytical data—such as HPLC chromatograms, NMR spectra, and mass spectrometry profiles—are frequently requested, emphasizing the need for rigorous quality control in its use. The compound’s stability under varying pH conditions ("941203-88-9 stability profile") is another area of practical interest.

Emerging applications in agrochemicals and material science further expand its scope. For instance, its hydrogen-bonding capacity enables interactions with polymers or catalysts, prompting searches like "aminobenzamide-based functional materials". As regulatory agencies emphasize safer chemical alternatives, this compound’s low toxicity profile (per preliminary studies) positions it favorably for future innovations.

In summary, 2-(carbamoylmethyl)aminobenzamide (CAS No. 941203-88-9) exemplifies the intersection of synthetic versatility and applied research. Its alignment with trends like precision medicine, sustainable chemistry, and molecular modeling ensures continued relevance. For researchers, leveraging its scaffold diversity could unlock novel therapeutic or industrial solutions, making it a compound worthy of deeper exploration.